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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508

For researchers, scientists, and professionals in drug development, the selection of appropriate
reagents and solvents is paramount. This guide provides an objective comparison of two
structural isomers, 1,4-dipropylbenzene and 1,4-diisopropylbenzene, focusing on their distinct
physicochemical properties and outlining the structural differences that drive their performance
characteristics.

Physicochemical Data Comparison

While both compounds share the same molecular formula and weight, their structural
isomerism leads to significant differences in their physical properties. These are summarized
below.
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Property 1,4-Dipropylbenzene 1,4-Diisopropylbenzene
CAS Number 4815-57-0[1][2] 100-18-5[3]
Molecular Formula C12H18[2][4] C12H15[3]
Molecular Weight 162.27 g/mol [1][2] 162.27 g/mol [3]
Boiling Point ~221 °C[1] ~210 °C[3][5]
Melting Point ~-29 °C[4] -17 °C[5][6]
Density ~0.86 g/cm3[1][7] ~0.857 g/cm?® @ 25°C[8]
Solubility in Water Insoluble[4] Insoluble[3][5][9]
Soluble in non-polar Soluble in alcohol, ether,

Solubility in Organic Solvents
solvents[4] acetone, benzene[3][10]

Structural and Performance Analysis

The primary distinction between the two molecules is the nature of the alkyl chains attached to
the benzene ring. 1,4-dipropylbenzene features two linear n-propyl groups, while 1,4-
diisopropylbenzene possesses two branched isopropyl groups. This structural variance directly
influences their intermolecular forces and molecular packing, explaining the observed
differences in their physical properties.

Boiling Point: 1,4-dipropylbenzene has a notably higher boiling point. Its linear n-propyl chains
allow for a larger surface area and more effective van der Waals interactions between
molecules compared to the more sterically hindered and compact shape of 1,4-
diisopropylbenzene.

Melting Point: Conversely, 1,4-diisopropylbenzene has a significantly higher melting point. Its
branched, more symmetrical structure allows it to pack more efficiently into a stable crystal
lattice. This ordered arrangement requires more energy to break apart, resulting in a higher
melting point than the less symmetrical 1,4-dipropylbenzene.
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Figure 1. Logical relationship between structure and physical properties.

Experimental Protocols

The data presented in this guide are based on standard experimental methodologies for
determining the physicochemical properties of organic compounds.

» Boiling Point Determination: The boiling point is measured at atmospheric pressure using the
distillation method. A sample is heated, and the temperature at which the vapor pressure of
the liquid equals the surrounding atmospheric pressure is recorded as the boiling point. This
is observed as a stable temperature plateau during distillation.

e Melting Point Determination: The melting point is determined using a melting point
apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range from the appearance of the first liquid droplet to the
complete liguefaction of the sample is recorded as the melting point range.

» Density Measurement: Density is typically measured using a pycnometer or a digital density
meter at a specified temperature (e.g., 20°C or 25°C). The mass of a known volume of the
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substance is accurately measured, and the density is calculated as mass per unit volume
(g/cm3 or g/mL).

Application-Oriented Selection Workflow

The choice between 1,4-dipropylbenzene and 1,4-diisopropylbenzene is dictated by the
specific requirements of the intended application, such as its use as a solvent in synthesis or
as a component in a formulation.
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Figure 2. Decision workflow for selecting the appropriate isomer.

For high-temperature applications where solvent loss due to evaporation is a concern, the
higher boiling point of 1,4-dipropylbenzene makes it the superior choice. Conversely, for
applications in environments where a higher freezing point is advantageous or required, 1,4-
diisopropylbenzene would be preferable. Both are used as intermediates in chemical synthesis,
for example, in the production of polymers and stabilizers.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1,4-DIPROPYLBENZENE CAS#: 4815-57-0 [chemicalbook.com]

e 2. Benzene, 1,4-dipropyl- | C12H18 | CID 20958 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. 1,4-Diisopropylbenzene | C12H18 | CID 7486 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 4. solubilityofthings.com [solubilityofthings.com]

o 5. Diisopropylbenzene - Wikipedia [en.wikipedia.org]

e 6. 1,4-diisopropylbenzene [stenutz.eu]

e 7. 1,4-dipropylbenzene [stenutz.eu]

o 8. alkalisci.com [alkalisci.com]

¢ 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

e 10. 1,4-Diisopropylbenzene, 98% | Fisher Scientific [fishersci.ca]

 To cite this document: BenchChem. [A Comparative Study: 1,4-Dipropylbenzene vs. 1,4-
Diisopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593508#1-4-dipropylbenzene-vs-1-4-
diisopropylbenzene-a-comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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